Cas no 1807088-45-4 (Ethyl 4-cyano-2-methyl-5-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-2-methyl-5-nitrophenylacetate
• CAS No: 1807088-45-4
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5006291
• Update Time: 2025-05-20

Ethyl 4-cyano-2-methyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methyl-5-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)6-9-5-11(14(16)17)10(7-13)4-8(9)2/h4-5H,3,6H2,1-2H3
• InChI Key： QHQHRMUOWJSRIC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C(C#N)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-2-methyl-5-nitrophenylacetate

Ethyl 4-Cyano-2-Methyl-5-Nitrophenylacetate: A Comprehensive Overview

Ethyl 4-cyano-2-methyl-5-nitrophenylacetate, with CAS No. 1807088-45-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyano group, a nitro group, and an ethyl ester moiety attached to a phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The cyano group (-C≡N) and the nitro group (-NO₂) are both electron-withdrawing groups, which significantly influence the electronic properties of the molecule. These groups enhance the reactivity of the compound in various chemical reactions, particularly in nucleophilic substitutions and oxidations. The ethyl ester moiety (-OAc) adds versatility to the molecule, enabling it to participate in esterification and hydrolysis reactions under specific conditions. This structural diversity makes Ethyl 4-cyano-2-methyl-5-nitrophenylacetate a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The presence of the nitro group has been shown to enhance the bioavailability of certain drugs, while the cyano group contributes to their stability. These findings underscore the importance of Ethyl 4-cyano-2-methyl-5-nitrophenylacetate as a key intermediate in pharmaceutical research.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable polymers under specific conditions has led to its use in the development of advanced materials for electronic applications. The electron-withdrawing groups in its structure facilitate charge transport properties, making it a promising candidate for organic electronics.

The synthesis of Ethyl 4-cyano-2-methyl-5-nitrophenylacetate involves a multi-step process that typically begins with the preparation of the phenyl ring substituted with cyano and nitro groups. The introduction of the ethyl ester moiety is achieved through esterification reactions, often utilizing acid catalysts or enzymatic methods. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, Ethyl 4-cyano-2-methyl-5-nitrophenylacetate has been studied for its biodegradation potential. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, reducing its environmental footprint. This is particularly important for industries relying on this compound, as it aligns with global sustainability goals.

In conclusion, Ethyl 4-cyano-2-methyl-5-nitrophenylacetate (CAS No. 1807088-45-4) is a multifaceted organic compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improvements in its synthesis and utilization, this compound is poised to play an even greater role in advancing modern science and technology.